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Compound of Interest

Compound Name: Tetramethylol acetylenediurea

Cat. No.: B036141

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetramethylol acetylenediurea
(TMAD), a versatile chemical compound with significant applications across various industries.
This document delves into its chemical identity, properties, synthesis, and mechanisms of
action, with a focus on providing detailed information for research and development purposes.

Chemical Identity: Synonyms and Alternative Names

Tetramethylol acetylenediurea is known by a variety of names in scientific literature and
commercial applications. A comprehensive list of its synonyms and identifiers is provided in
Table 1 for clear identification and cross-referencing.
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Identifier Type

Value

Common Name

Tetramethylol acetylenediurea

1,3,4,6-tetrakis(hydroxymethyl)-3a,6a-

IUPAC Name ) o o )
dihydroimidazo[4,5-d]imidazole-2,5-dione
CAS Number 5395-50-6[1][2][3][4]1[5]
Tetramethylol glycoluril, Tetramethylol acetyl,
Tetrahydroxy glycoluril, Tetramethylol
acetylenedurea, Tetramethylol acetylene
Synonyms

diuriene, TMAD, Fixapret 140,
Tetrakis(hydroxymethyl)glycoluril, Protectol TD,
Cymel 1172[4][5][6]

Physicochemical Properties

A summary of the key physicochemical properties of Tetramethylol acetylenediurea is

presented in Table 2, offering a quick reference for its material characteristics.

Property

Value

Molecular Formula

CsH14N4Oe6[2][3]

Molecular Weight 262.22 g/mol [2][3]
Appearance White crystalline powder[1][4]
Melting Point 137-138 °C[4][5]

Boiling Point (Predicted)

624.2 + 55.0 °C[4]

Density (Predicted)

1.697 + 0.06 g/cm3[4]

pKa (Predicted)

13.90 + 0.10[1][4]

Solubility

Soluble in water. Slightly soluble in Chloroform,
DMSO, and Methanol (sonicated).[1][4]
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Synthesis of Tetramethylol Acetylenediurea: An
Experimental Protocol

The synthesis of Tetramethylol acetylenediurea is primarily achieved through the reaction of
glycoluril (acetylenediurea) with formaldehyde.[4] A detailed experimental protocol is outlined
below.

Materials:

e Glycoluril (acetylenediurea)

e 44% aqueous formaldehyde solution

e 0.5 N Sodium Hydroxide (NaOH) solution
e Methanol

Equipment:

» Reaction vessel with a mechanical stirrer, thermometer, and reflux condenser
e Vacuum distillation apparatus

 Filtration apparatus

e Drying oven

Procedure:

e Reaction Setup: To a suitable reaction vessel, add 688 parts (10 mol) of a 44% aqueous
formaldehyde solution. Adjust the pH to 8.7 with approximately 22 parts of 0.5 N NaOH
solution.[4]

» Addition of Glycoluril: Maintain the temperature of the reaction system at 40 °C and add 284
parts (2 mol) of glycoluril.[4]

» Reaction Progression: Gradually increase the temperature to 55 °C. Most of the glycoluril will
dissolve as the reaction proceeds.[4]
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e pH Adjustment: After approximately 15 minutes, adjust the pH of the reaction mixture to 8.0
with about 5 parts of 0.5 N NaOH solution to obtain a clear, light-yellow solution.[4]

o Concentration: Subject the solution to reduced pressure distillation at 50 °C to remove water
until approximately 640 parts of the solution remain in the reaction vessel.[4]

» Precipitation: Pour the concentrated, syrupy product into 800 parts of methanol. A white
crystalline precipitate of Tetramethylol acetylenediurea will form.[4]

« Isolation and Drying: Filter the precipitate and dry it to obtain the final product. The expected
yield is approximately 483 parts (92%), with a melting point of 132-136 °C.[4]

Reactants

Aqueous Formaldehyde (44%) Reaction Process Product

Glycoluril

Reaction at 40-55°C
pH 8.0-8.7

Filtration & Drying Tetramethylol Acetylenediurea

Click to download full resolution via product page

Caption: Synthesis workflow for Tetramethylol acetylenediurea.

Applications and Methodologies

Tetramethylol acetylenediurea's primary utility stems from its function as a crosslinking agent
and a formaldehyde-releasing biocide.

Crosslinking Agent in Coatings and Adhesives

In water-based coatings and adhesives, TMAD enhances durability, adhesion, and mechanical
properties.[1][5] The four methylol groups can react with functional groups like hydroxyls
present in polymer binders, forming a stable crosslinked network upon curing.
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General Methodology:

o Formulation: TMAD is incorporated into the aqueous phase of a coating or adhesive
formulation. The concentration will vary depending on the desired crosslinking density and
final properties.

» Application: The formulation is applied to the substrate.

e Curing: The coated substrate is subjected to a curing process, typically involving elevated
temperatures, to facilitate the crosslinking reaction.

Textile Finishing

As a textile-finishing resin, TMAD is used to impart wrinkle resistance and dimensional stability
to fabrics, particularly those made of cotton and its blends.[6] It acts by crosslinking the
cellulose fibers.

General Methodology:

o Padding: The textile is passed through a solution containing TMAD, a catalyst (e.g., a Lewis
acid), and other finishing agents.

e Drying: The treated fabric is dried to remove excess water.

e Curing: The dried fabric is heated in an oven to induce the crosslinking reaction between
TMAD and the cellulose fibers.

Biocidal and Antimicrobial Agent

The biocidal activity of Tetramethylol acetylenediurea is attributed to the slow release of
formaldehyde in the presence of water. Formaldehyde is a potent biocide that acts by
denaturing proteins and disrupting cellular processes in microorganisms. This property makes
TMAD a useful preservative in various industrial products.

The hydrolysis of TMAD to release formaldehyde is a key aspect of its antimicrobial function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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